Cas no 1805942-94-2 (Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805942-94-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4850602
• Update Time: 2025-05-19

Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)7-3-5(4-10)2-6(13-7)8(11)12/h2-3,8H,4H2,1H3
• InChI Key： NENBNWJZEQYGGD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805942-94-2): A Versatile Building Block in Modern Chemistry

Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805942-94-2) is an important intermediate in pharmaceutical and agrochemical synthesis. This compound, featuring both chloromethyl and difluoromethyl functional groups on a pyridine ring, offers unique reactivity that makes it valuable for constructing complex molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention from researchers worldwide.

The molecular structure of Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate combines three key functional elements: a reactive chloromethyl group at the 4-position, an electron-withdrawing difluoromethyl group at the 2-position, and an ester functionality at the 6-position. This trifecta of reactive sites enables diverse chemical transformations, making it particularly useful in medicinal chemistry applications where structural complexity and fluorine incorporation are often desired.

Recent trends in pharmaceutical research show growing interest in pyridine derivatives and fluorinated compounds, both of which are featured in this molecule. The difluoromethyl group has become particularly important as a bioisostere for hydroxyl or carbonyl groups, often improving metabolic stability and membrane permeability of drug candidates. This explains why searches for "difluoromethyl pyridine synthesis" and "chloromethyl pyridine derivatives" have increased significantly in scientific databases.

In synthetic applications, Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate serves as a versatile building block. The chloromethyl group can undergo nucleophilic substitution reactions with various amines, alcohols, or thiols, while the ester can be hydrolyzed to the corresponding acid or reduced to the alcohol. These transformations allow for the creation of diverse molecular architectures, answering the common researcher question: "How to modify pyridine carboxylates?"

The compound's stability and solubility characteristics make it suitable for various reaction conditions. It typically appears as a white to off-white crystalline powder with good stability under ambient conditions. Researchers often inquire about "storage conditions for pyridine carboxylates," and this compound generally maintains stability when stored in a cool, dry place away from strong oxidizing agents.

From a commercial perspective, Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate has seen growing demand due to its applications in developing kinase inhibitors and other biologically active compounds. The pharmaceutical industry's search for "novel pyridine building blocks" frequently leads to this compound, especially in projects requiring fluorine-containing heterocycles.

Quality control of Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate typically involves HPLC analysis, with purity standards often exceeding 97%. Analytical data shows characteristic peaks in both ¹H and ¹⁹F NMR spectra, with the difluoromethyl group appearing as a distinctive triplet around -100 ppm in the ¹⁹F spectrum. These analytical features help address common questions like "How to characterize fluorinated pyridines?"

The safety profile of this compound is another frequent research topic. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling. Material Safety Data Sheets (MSDS) provide detailed handling instructions, responding to searches for "safety of chloromethyl pyridine derivatives."

Looking forward, the applications of Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate are expected to expand further. With increasing interest in fluorine in drug design and the continuous development of new heterocyclic compounds, this versatile building block will likely play a significant role in future pharmaceutical innovations. Researchers exploring "new synthetic routes to fluorinated heterocycles" will find this compound particularly valuable for their work.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805942-94-2) represents an important tool for modern synthetic chemists. Its unique combination of functional groups enables diverse chemical transformations, while its fluorinated nature aligns with current trends in medicinal chemistry. As the demand for fluorinated building blocks continues to grow, this compound's significance in drug discovery and development is likely to increase accordingly.